3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide

• IUPAC Name: 3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C16H23FN2O/c1-11(2)19-8-6-14(7-9-19)18-16(20)13-5-4-12(3)15(17)10-13/h4-5,10-11,14H,6-9H2,1-3H3,(H,18,20)
• InChI Key: BLKQLFBOUCNSTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CCN(CC2)C(C)C)F
• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol

Description

3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of benzamide and has a piperidine ring attached to it. It is a white solid that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of 3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide involves its binding to the dopamine D3 receptor. This binding leads to the activation of intracellular signaling pathways that regulate the release of dopamine in the brain. Dopamine is a neurotransmitter that is involved in the regulation of reward and motivation, and its dysregulation has been implicated in various neuropsychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide are primarily related to its binding to the dopamine D3 receptor. This binding leads to the activation of intracellular signaling pathways that regulate the release of dopamine in the brain. Dopamine is involved in the regulation of various physiological processes such as movement, cognition, and emotion.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide in lab experiments is its high affinity for the dopamine D3 receptor. This allows for the accurate measurement of receptor binding and activation. However, one limitation of using this compound is its potential toxicity, which can affect the accuracy of the results obtained.

Future Directions

There are several future directions for the use of 3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide in scientific research. One direction is the development of new drugs for the treatment of neuropsychiatric disorders such as addiction and schizophrenia. Another direction is the investigation of the role of the dopamine D3 receptor in other physiological processes such as metabolism and immune function. Additionally, the use of this compound in the development of imaging agents for the dopamine D3 receptor may have applications in the diagnosis and treatment of neuropsychiatric disorders.

Synthesis Methods

The synthesis of 3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide involves the reaction of 3-fluoro-4-methylbenzoic acid with N-(1-propan-2-ylpiperidin-4-yl)amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction takes place in an organic solvent such as dichloromethane or tetrahydrofuran (THF) and is followed by purification using chromatography.

Scientific Research Applications

3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide has been used in various scientific research applications. One such application is in the field of neuroscience, where it has been used as a ligand for the dopamine D3 receptor. This receptor is involved in the regulation of reward and motivation, and its dysfunction has been implicated in various neuropsychiatric disorders such as addiction and schizophrenia. The use of 3-fluoro-4-methyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide as a ligand for this receptor has helped in the development of new drugs for the treatment of these disorders.